Cas no 1073-93-4 (N-Isopropylmaleimide)

N-Isopropylmaleimide structure
N-Isopropylmaleimide structure
Product Name:N-Isopropylmaleimide
CAS No:1073-93-4
MF:C7H9NO2
MW:139.151861906052
CID:40657
PubChem ID:14088
Update Time:2025-04-18

N-Isopropylmaleimide Chemical and Physical Properties

Names and Identifiers

    • 1-Isopropyl-1H-pyrrole-2,5-dione
    • 1-propan-2-ylpyrrole-2,5-dione
    • 1-(1-Methylethyl)-1H-pyrrole-2,5-dione
    • N-Isopropylmaleimide
    • 1-isopropyl-3-pyrroline-2,5-quinone
    • Ethylmethyl maleimide
    • CS-0339509
    • NSC 17658
    • 1H-Pyrrole 2,5-dione ,1-(1-methylethyl)
    • 1-(propan-2-yl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • DTXSID50910286
    • MALEIMIDE, N-ISOPROPYL-
    • W-200764
    • 1-(Propan-2-yl)-1H-pyrrole-2,5-dione
    • MFCD00211040
    • 29720-92-1
    • 1H-Pyrrole-2, 1-(1-methylethyl)-
    • 1H-Pyrrole-2,5-dione, 1-(1-methylethyl)-
    • NSC17658
    • FT-0691116
    • FT-0600871
    • NSC-17658
    • 1073-93-4
    • NQDOCLXQTQYUDH-UHFFFAOYSA-N
    • A801689
    • WLN: T5VNVJ BY1&1
    • 1H-Pyrrole-2,5-dione, 3-ethyl-1-methyl-
    • BRN 0113986
    • AKOS000249611
    • SCHEMBL29017
    • S11238
    • MDL： MFCD00211040
    • Inchi： 1S/C7H9NO2/c1-5(2)8-6(9)3-4-7(8)10/h3-5H,1-2H3
    • InChI Key： NQDOCLXQTQYUDH-UHFFFAOYSA-N
    • SMILES： O=C1C=CC(N1C(C)C)=O

Computed Properties

  • Exact Mass: 139.06300
  • Monoisotopic Mass: 139.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 37.4A^2

Experimental Properties

  • Density: 1.177
  • Boiling Point: 217.6 °C at 760 mmHg
  • Flash Point: 88.9 °C
  • Refractive Index: 1.577
  • PSA: 37.38000
  • LogP: 0.25770

N-Isopropylmaleimide Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Isopropylmaleimide Pricemore >>

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N-Isopropylmaleimide Production Method

N-Isopropylmaleimide Related Literature

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